4-Bromo-5-chloro-2-methoxybenzenesulfonyl chloride
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Overview
Description
4-Bromo-5-chloro-2-methoxybenzenesulfonyl chloride is a useful research compound. Its molecular formula is C7H5BrCl2O3S and its molecular weight is 319.98. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
- A study conducted by Mallikarjunaswamy et al. (2017) explored the synthesis of novel pyrimidine derivatives using 4-methoxybenzenesulfonyl chloride (a derivative of the compound of interest). These derivatives exhibited promising in vitro antimicrobial activity (Mallikarjunaswamy et al., 2017).
Kinetics in Mixed Systems
- García‐Río et al. (2007) examined the hydrolysis kinetics of 4-methoxybenzenesulfonyl chloride in mixed systems involving surfactants and cyclodextrins. This study provides insights into the interactions and characteristics of mixed cyclodextrin-surfactant systems (García‐Río et al., 2007).
Versatile Sulfonating Agent
- Raheja and Johnson (2001) highlighted the use of 4-methoxybenzenesulfonyl chloride as a versatile sulfonating agent, particularly for preparing sulfonamides or as an N-protecting group in various chemical reactions (Raheja & Johnson, 2001).
Photoreduction Studies
- Wubbels et al. (1988) conducted a study on the photoreduction of 4-bromonitrobenzene, providing insights into the photochemical behavior of related compounds, which may include derivatives like 4-bromo-5-chloro-2-methoxybenzenesulfonyl chloride (Wubbels et al., 1988).
Enzyme Inhibition and In Silico Studies
- Riaz (2020) synthesized and evaluated new sulfonamides derived from 4-bromobenzenesulfonyl chloride for enzyme inhibition potential. The study provided valuable data on acetylcholinesterase and α-glucosidase inhibitory potential (Riaz, 2020).
Vibrational Spectroscopic Studies
- Nagarajan and Krishnakumar (2018) conducted vibrational spectroscopic studies on 4-Cyano-2-methoxybenzenesulfonyl chloride, a derivative closely related to the compound . They explored its molecular geometry, orbital properties, and non-linear optical activity (Nagarajan & Krishnakumar, 2018).
Application in Polymer Chemistry
- Xi et al. (1984) synthesized novel derivatives of 5-methoxy-2H-benzotriazol-2-yl mono- or di-substituted resorcinols and phloroglucinols by reacting resorcinol or phloroglucinol with 4-methoxy-2-nitrobenzenediazonium chloride, which is structurally similar to the compound of interest. Their study contributes to the field of functional polymers (Xi et al., 1984).
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with targets such as extracellular signal-regulated kinase 2/mitogen-activated protein kinase 1 (erk2) and fibroblast growth factor receptor 2 (fgfr2) in the context of cancer .
Mode of Action
This can lead to various biochemical reactions, potentially altering the function of target molecules .
Biochemical Pathways
Based on its potential targets, it could be involved in pathways related to cell proliferation and survival, such as the erk/mapk and fgfr signaling pathways .
Result of Action
Given its potential targets, it could potentially influence cell growth and survival .
Properties
IUPAC Name |
4-bromo-5-chloro-2-methoxybenzenesulfonyl chloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrCl2O3S/c1-13-6-2-4(8)5(9)3-7(6)14(10,11)12/h2-3H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMMQIGAWULPNOY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1S(=O)(=O)Cl)Cl)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrCl2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.99 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1208076-81-6 |
Source
|
Record name | 4-bromo-5-chloro-2-methoxybenzene-1-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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